Cas no 2227808-72-0 ((1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227808-72-0
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 5825556
• PubChem ID: 165654361
• Update Time: 2025-06-14

(1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol
• EN300-1941952
• 2227808-72-0
• (1R)-2-amino-1-[4-chloro-2-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H9ClF3NO/c10-5-1-2-6(8(15)4-14)7(3-5)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m0/s1
• InChI Key： GZNKLRJTOXVQLX-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)[C@H](CN)O

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol

Research Brief on (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol (CAS: 2227808-72-0): Recent Advances and Applications

The compound (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol (CAS: 2227808-72-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol as a key intermediate in the synthesis of chiral molecules, particularly in the development of novel pharmaceuticals. Its trifluoromethyl group and chiral amino alcohol moiety make it a versatile building block for the construction of bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the enantioselective synthesis of beta-adrenergic receptor agonists, showcasing its potential in cardiovascular therapeutics.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol exhibit promising inhibitory effects on specific enzyme targets, including kinases and proteases. For instance, a research group at MIT reported in Nature Chemical Biology that structurally optimized analogs of this compound displayed nanomolar inhibition against a subset of cancer-related kinases, suggesting its potential as a scaffold for anticancer drug development.

The pharmacological profile of (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol has also been explored in the context of central nervous system (CNS) disorders. A 2024 paper in ACS Chemical Neuroscience revealed that certain derivatives of this compound can cross the blood-brain barrier and modulate neurotransmitter systems, making them candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have improved the efficiency of producing (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol with high enantiomeric purity. Recent work published in Angewandte Chemie described a novel organocatalytic method that achieves >99% ee under mild conditions, addressing previous challenges in scalability and cost-effectiveness.

Looking forward, the unique combination of structural features in (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol positions it as a valuable tool in medicinal chemistry. Current research efforts are focused on expanding its applications to other therapeutic areas, including anti-infectives and metabolic disorders. Additionally, computational modeling studies are underway to predict its ADMET properties and optimize its drug-like characteristics.

In conclusion, (1R)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol (CAS: 2227808-72-0) represents an important chemical entity with diverse applications in pharmaceutical research. The recent progress in its synthesis, biological evaluation, and therapeutic potential underscores its significance in the field and warrants continued investigation. Future studies should aim to further elucidate its mechanism of action and explore its clinical translatability.